2-methyl-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 2-methyl-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C17H13N3O3S/c1-11-5-2-3-8-14(11)16(21)19-17-18-15(10-24-17)12-6-4-7-13(9-12)20(22)23/h2-10H,1H3,(H,18,19,21)
• InChI Key: OPBZAEPHVKPYTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H13N3O3S
• Molecular Weight: 339.4 g/mol

Description

2-methyl-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide is a complex organic compound that belongs to the class of thiazole derivatives Thiazole derivatives are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide typically involves the reaction of 2-methylbenzoyl chloride with 4-(3-nitrophenyl)-1,3-thiazol-2-amine. The reaction is carried out in the presence of a base such as triethylamine, which acts as a catalyst. The reaction mixture is usually stirred at room temperature for several hours to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to maximize yield and purity. This often includes the use of automated reactors, controlled temperature and pressure conditions, and continuous monitoring of the reaction progress.

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group under appropriate conditions.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The thiazole ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents like halogens or alkylating agents can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group can yield an amino derivative, while substitution reactions can introduce various functional groups onto the thiazole ring.

Scientific Research Applications

2-methyl-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly for its anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-methyl-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

2-methyl-N-[4-(3-aminophenyl)-1,3-thiazol-2-yl]benzamide: Similar structure but with an amino group instead of a nitro group.

2-methyl-N-[4-(3-chlorophenyl)-1,3-thiazol-2-yl]benzamide: Contains a chlorine atom instead of a nitro group.

2-methyl-N-[4-(3-methylphenyl)-1,3-thiazol-2-yl]benzamide: Has a methyl group in place of the nitro group.

Uniqueness

What sets 2-methyl-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide apart is its specific combination of functional groups, which confer unique chemical and biological properties